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Compound of Interest

Compound Name: Gossypol-13C2

Cat. No.: B12376195 Get Quote

An In-depth Review of Commercial Availability, Experimental Applications, and Biological

Significance

This technical guide provides a comprehensive overview of Gossypol-13C2, a stable isotope-

labeled derivative of the natural product gossypol, for its application in research and drug

development. This document details its commercial availability, quantitative specifications, and

its utility as an internal standard and metabolic tracer. Furthermore, it explores the molecular

pathways influenced by gossypol, offering a basis for the application of Gossypol-13C2 in

mechanistic studies.

Commercial Availability and Specifications
Gossypol-13C2 is a specialized chemical reagent available from a limited number of

commercial suppliers catering to the research and development sector. One prominent supplier

is MedchemExpress, which provides Gossypol-13C2 for research purposes.[1] While a

detailed Certificate of Analysis for each batch should be obtained directly from the supplier, the

following table summarizes the typical quantitative data available for Gossypol-13C2 and its

unlabeled counterpart for comparative purposes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b12376195?utm_src=pdf-interest
https://www.benchchem.com/product/b12376195?utm_src=pdf-body
https://www.benchchem.com/product/b12376195?utm_src=pdf-body
https://www.benchchem.com/product/b12376195?utm_src=pdf-body
https://www.benchchem.com/product/b12376195?utm_src=pdf-body
https://www.medchemexpress.com/gossypol-13c2.html
https://www.benchchem.com/product/b12376195?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Gossypol-13C2
(Representative Data)

Unlabeled (±)-Gossypol
(Typical)

Supplier MedchemExpress
Multiple (e.g., Sigma-Aldrich,

TimTec)

Molecular Formula C₂₈¹³C₂H₃₀O₈ C₃₀H₃₀O₈

Molecular Weight 520.54 g/mol 518.55 g/mol

Chemical Purity (by HPLC) ≥98% ≥95% - 98%

Isotopic Purity (% ¹³C) ≥99 atom % ¹³C Not Applicable

Appearance Light yellow to yellow solid Light yellow fine powder

Solubility Soluble in DMSO, Ethanol
Soluble in DMSO, Ethanol,

Acetone

Storage Conditions -20°C for long-term storage 2-8°C

Experimental Applications and Protocols
The primary applications of Gossypol-13C2 in a research setting are as an internal standard

for accurate quantification of unlabeled gossypol and as a metabolic tracer to study its fate and

mechanism of action in biological systems.[1]

Use as an Internal Standard for LC-MS/MS
Quantification
Stable isotope-labeled internal standards are the gold standard for quantitative mass

spectrometry assays due to their similar chemical and physical properties to the analyte of

interest, which allows for correction of matrix effects and variations in sample processing and

instrument response.

Objective: To accurately quantify the concentration of gossypol in a biological matrix (e.g.,

plasma, tissue homogenate) using Gossypol-13C2 as an internal standard.

Methodology:
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Preparation of Standard Solutions:

Prepare a stock solution of unlabeled gossypol of known concentration in a suitable

solvent (e.g., DMSO).

Prepare a stock solution of Gossypol-13C2 of known concentration in the same solvent.

Generate a series of calibration standards by spiking a blank biological matrix with varying

concentrations of unlabeled gossypol and a fixed concentration of Gossypol-13C2.

Sample Preparation:

To the unknown biological samples, add the same fixed concentration of Gossypol-13C2
as used in the calibration standards.

Perform protein precipitation and/or liquid-liquid extraction to isolate the analyte and

internal standard. A common method involves the addition of a threefold volume of ice-

cold acetonitrile, followed by vortexing and centrifugation to pellet the precipitated

proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

Chromatography: Employ a reverse-phase C18 column with a gradient elution using

mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic

acid (B).

Mass Spectrometry: Operate the mass spectrometer in multiple reaction monitoring

(MRM) mode.

Define the precursor-to-product ion transitions for both unlabeled gossypol and

Gossypol-13C2. For example:

Gossypol (unlabeled): m/z 519.2 → [fragment ion]
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Gossypol-13C2: m/z 521.2 → [corresponding fragment ion]

Quantification: Construct a calibration curve by plotting the ratio of the peak area of the

analyte to the peak area of the internal standard against the concentration of the analyte

for the calibration standards. Determine the concentration of gossypol in the unknown

samples by interpolating their peak area ratios from the calibration curve.

The following diagram illustrates the general workflow for a quantitative LC-MS/MS analysis

using an internal standard.
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Caption: Workflow for quantitative analysis using an internal standard.
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Use as a Tracer in Metabolic Studies
Stable isotope tracing allows for the elucidation of metabolic pathways and the determination of

the fate of a compound within a biological system.

Objective: To trace the metabolic conversion of gossypol in a cancer cell line.

Methodology:

Cell Culture and Treatment:

Culture the cancer cell line of interest to the desired confluency.

Replace the culture medium with a fresh medium containing a known concentration of

Gossypol-13C2.

Incubate the cells for various time points.

Metabolite Extraction:

At each time point, aspirate the medium and wash the cells with ice-cold phosphate-

buffered saline.

Quench the metabolism and extract the intracellular metabolites using a cold solvent

mixture, such as 80% methanol.

Scrape the cells and collect the cell lysate.

Centrifuge the lysate to pellet the cell debris and collect the supernatant containing the

metabolites.

LC-MS Analysis:

Analyze the metabolite extracts using high-resolution mass spectrometry to detect the

incorporation of ¹³C into downstream metabolites.

The mass shift of +2 Da (or multiples thereof) in potential metabolites compared to their

unlabeled counterparts would indicate that they are derived from Gossypol-13C2.
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Data Analysis:

Identify the labeled metabolites based on their accurate mass and fragmentation patterns.

The temporal changes in the levels of labeled metabolites can provide insights into the

kinetics of gossypol metabolism.

The following diagram depicts the general principle of a stable isotope tracer experiment.
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Caption: Workflow for a stable isotope tracer study.

Biological Activity and Signaling Pathways
Gossypol exhibits a range of biological activities, with its anticancer properties being of

significant interest to researchers. It is known to induce apoptosis in cancer cells by inhibiting

the anti-apoptotic proteins of the Bcl-2 family.

The interaction of gossypol with Bcl-2 family proteins disrupts the mitochondrial outer

membrane permeabilization, leading to the release of cytochrome c and the subsequent

activation of the caspase cascade, ultimately resulting in programmed cell death. The use of

Gossypol-13C2 in tracer studies can help to further elucidate the downstream metabolic

consequences of this interaction.

Below is a simplified representation of the gossypol-induced apoptotic signaling pathway.
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Caption: Gossypol-induced apoptotic pathway.

In conclusion, Gossypol-13C2 is a valuable tool for researchers in the field of drug

development and molecular biology. Its application as an internal standard ensures accurate

quantification of gossypol, while its use as a metabolic tracer provides a powerful method for
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investigating its mechanism of action and metabolic fate. This guide serves as a foundational

resource for the effective utilization of Gossypol-13C2 in experimental designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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